molecular formula C11H11ClN4 B8726007 6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine CAS No. 6303-43-1

6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine

Cat. No. B8726007
CAS RN: 6303-43-1
M. Wt: 234.68 g/mol
InChI Key: DKWQGENYTFFROV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C11H11ClN4 and its molecular weight is 234.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6303-43-1

Product Name

6-Chloro-N4-methyl-N4-phenyl-2,4-pyrimidinediamine

Molecular Formula

C11H11ClN4

Molecular Weight

234.68 g/mol

IUPAC Name

6-chloro-4-N-methyl-4-N-phenylpyrimidine-2,4-diamine

InChI

InChI=1S/C11H11ClN4/c1-16(8-5-3-2-4-6-8)10-7-9(12)14-11(13)15-10/h2-7H,1H3,(H2,13,14,15)

InChI Key

DKWQGENYTFFROV-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC=CC=C1)C2=CC(=NC(=N2)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 20-mL screw-cap vial was charged with N-methylaniline (0.653 g, 6.1 mmol), 4,6-dichloro-2-pyrimidinamine (1 g, 6.1 mmol), 1,4-dioxane (5 mL), and HCl (0.152 mL, 0.61 mmol, 4M in 1,4-dioxane). The vial was capped and stirred at reflux overnight. At this time, LCMS analysis indicated good conversion to the desired product, so the reaction mixture was poured into 1:1 NaHCO3 (sat) and water (20 mL) and extracted with EtOAc (3×50 mL). The combined organics were dried (Na2SO4) and concentrated. The solid residue was triturated with CH2Cl2, to yield the title compound (644 mg) as an off-white solid. LC-MS (ES) m/z=235 [M+H]+.
Quantity
0.653 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
0.152 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

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